Cas no 104121-45-1 (Urea,N-1,2-benzisothiazol-3-yl-N'-propyl-)

• Product Name: Urea,N-1,2-benzisothiazol-3-yl-N'-propyl-
• CAS No: 104121-45-1
• MF: C₁₁H₁₃N₃OS
• MW: 235.305420637131
• CID: 179509
• PubChem ID: 190717
• Update Time: 2025-04-19

Urea,N-1,2-benzisothiazol-3-yl-N'-propyl- Chemical and Physical Properties

Names and Identifiers

• Urea,N-1,2-benzisothiazol-3-yl-N'-propyl-
• 1-(1,2-benzothiazol-3-yl)-3-propylurea
• AC1L4R4K
• ACMC-20cvi7
• AG-J-15258
• AR-1A9720
• CTK4A2723
• KST-1A9892
• 104121-45-1
• Urea, 1-(1,2-benzothiazol-3-yl)-3-propyl-
• DTXSID10146286

• Inchi： 1S/C11H13N3OS/c1-2-7-12-11(15)13-10-8-5-3-4-6-9(8)16-14-10/h3-6H,2,7H2,1H3,(H2,12,13,14,15)
• InChI Key： BXDOHQPDTCTYJG-UHFFFAOYSA-N
• SMILES： S1C2C=CC=CC=2C(=N1)NC(NCCC)=O

Computed Properties

• Exact Mass: 235.07809
• Monoisotopic Mass: 235.077933
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 82.3
• XLogP3: 2.6

Experimental Properties

• Density: 1.298
• Boiling Point: 303.5°Cat760mmHg
• Flash Point: 137.4°C
• Refractive Index: 1.67
• PSA: 54.02
• LogP: 2.45410